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Compound of Interest

Compound Name: 1,3-Difluoro-2-propanol

Cat. No.: B128796

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for the
handling and disposal of 1,3-Difluoro-2-propanol (CAS No. 453-13-4). Adherence to these
procedures is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Immediate Precautions

1,3-Difluoro-2-propanol is a flammable liquid and vapor that can cause skin and serious eye
irritation.[1] It may also cause respiratory irritation and is harmful if swallowed, inhaled, or in
contact with skin.[1] This chemical is classified as a metabolic poison.[2]

Signal Word: Warning[3]

Key Hazards:

Flammable Liquid: Category 3[1]

Acute Toxicity: Category 4 (Oral, Dermal, Inhalation)[1]

Skin Corrosion/Irritation: Category 2[1]

Serious Eye Damage/Eye Irritation: Category 2[1]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[1][3]
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Personal Protective Equipment (PPE) Protocol

A systematic approach to PPE selection is mandatory. The following workflow outlines the
necessary steps to ensure adequate protection.
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Preparation Phase

Review Safety Data Sheet (SDS)
for 1,3-Difluoro-2-propanol

A\ 4

Identify Specific Tasks
(e.g., weighing, mixing, heating)

A4

Assess Potential Exposure Routes
(inhalation, skin, eye contact)
S /)

PPE Selection Phasel

Respiratory Protection:

Hand Protection: Use in a certified chemical fume hood.

Select appropriate gloves. Body Protection:
(e.g., Nitrile, Neoprene). Wear a flame-retardant lab coat.
Double gloving recommended.

Eye and Face Protection:
Chemical safety goggles required.
Use face shield for splash hazards.

If hood is unavailable or for spills,
use a NIOSH-approved respirator
with appropriate cartridges (e.g., ABEK).

Verification and Use|
\ Yy

Inspect all PPE for damage
before each use.

.

Ensure proper fit of all PPE.

'

Follow proper donning and
doffing procedures.

Click to download full resolution via product page

PPE Selection Workflow for 1,3-Difluoro-2-propanol.
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Operational Plan: Step-by-Step Handling
Procedures

3.1. Engineering Controls:

e Always handle 1,3-Difluoro-2-propanol in a properly functioning chemical fume hood.[4]
o Ensure safety showers and eyewash stations are readily accessible.[1]

o Use explosion-proof electrical, ventilating, and lighting equipment.[1]

3.2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles as described by OSHA's eye and
face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1] A face
shield may be necessary for tasks with a high splash potential.[4][5]

Hand Protection: Chemical-resistant gloves are mandatory.[4] While specific breakthrough
times for 1,3-Difluoro-2-propanol are not readily available, nitrile or neoprene gloves are
generally recommended for alcohols and offer good chemical resistance.[5][6] It is advisable
to wear two pairs of gloves.[4] Always consult the glove manufacturer's compatibility charts
for specific chemicals.

Body Protection: A flame-retardant laboratory coat must be worn and fully buttoned.[4] Wear
full-length pants and closed-toe shoes.[4]

Respiratory Protection: When used in a certified chemical fume hood, respiratory protection
is typically not required.[4] If engineering controls are not available or in the event of a spill,

use a NIOSH/MSHA or European Standard EN 149 approved respirator with a suitable filter
for organic vapors (e.g., ABEK-type).[1]

3.3. Handling Procedures:
o Wash hands thoroughly before and after handling.

» Ground and bond containers when transferring material to prevent static discharge.[1]
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e Use only non-sparking tools.[1]

o Keep the container tightly closed when not in use.[1]

o Keep away from heat, sparks, open flames, and hot surfaces.[1]
Disposal Plan

4.1. Waste Collection:

o Collect all waste containing 1,3-Difluoro-2-propanol in a designated, properly labeled, and
sealed container.

o Store waste containers in a well-ventilated area, away from incompatible materials such as
strong oxidizing agents, strong acids, and strong reducing agents.[1]

4.2. Disposal Method:
» Dispose of contents and container to an approved waste disposal plant.[1]
e Do not empty into drains.[1]

o Contaminated materials used for spill cleanup (e.g., absorbent pads) should also be
collected and disposed of as hazardous waste.[7][8]

Quantitative Data Summary

The following table summarizes key quantitative safety and physical properties of 1,3-Difluoro-
2-propanol.
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Property Value Source(s)
CAS Number 453-13-4 [11[3]
Molecular Formula CsHeF20 [319]
Molecular Weight 96.08 g/mol [319]
Appearance Liquid [3]

Boiling Point 54-55 °C @ 34 mmHg [3]

Density 1.24 g/mL at 25 °C [3]

Flash Point 42 °C (107.6 °F) - closed cup [3]

Storage Class 3 (Flammable liquids) [3]

Emergency Procedures

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing. Call a poison center or doctor if you feel unwell.[1]

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with water or
shower. If skin irritation occurs, seek medical advice.[1]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[1]

Ingestion: Rinse mouth. Call a poison center or doctor if you feel unwell.[1]

Fire: Use carbon dioxide (CO2), dry chemical, or foam for extinction. Water spray may be
used to cool closed containers.[1]

Spills: Remove all sources of ignition. Use spark-proof tools and explosion-proof equipment.
Absorb the spill with inert absorbent material (e.g., sand, silica gel) and collect it in a
suitable, closed container for disposal.[1]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC175560010&productDescription=1%2C3-DIFLUORO-2-PROPANOL%2C+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/product/aldrich/176923
https://www.sigmaaldrich.com/HK/zh/product/aldrich/176923
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Difluoro-2-propanol
https://www.sigmaaldrich.com/HK/zh/product/aldrich/176923
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Difluoro-2-propanol
https://www.sigmaaldrich.com/HK/zh/product/aldrich/176923
https://www.sigmaaldrich.com/HK/zh/product/aldrich/176923
https://www.sigmaaldrich.com/HK/zh/product/aldrich/176923
https://www.sigmaaldrich.com/HK/zh/product/aldrich/176923
https://www.sigmaaldrich.com/HK/zh/product/aldrich/176923
https://www.fishersci.com/store/msds?partNumber=AC175560010&productDescription=1%2C3-DIFLUORO-2-PROPANOL%2C+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC175560010&productDescription=1%2C3-DIFLUORO-2-PROPANOL%2C+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC175560010&productDescription=1%2C3-DIFLUORO-2-PROPANOL%2C+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC175560010&productDescription=1%2C3-DIFLUORO-2-PROPANOL%2C+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC175560010&productDescription=1%2C3-DIFLUORO-2-PROPANOL%2C+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC175560010&productDescription=1%2C3-DIFLUORO-2-PROPANOL%2C+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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